![molecular formula C15H13N3O2S B5523683 N-(3,4-dihydro-1H-[1,4]thiazino[4,3-a]benzimidazol-8-yl)-2-furamide](/img/structure/B5523683.png)
N-(3,4-dihydro-1H-[1,4]thiazino[4,3-a]benzimidazol-8-yl)-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dihydro-1H-[1,4]thiazino[4,3-a]benzimidazol-8-yl)-2-furamide, also known as DBZ, is a small molecule inhibitor of the Notch signaling pathway. This pathway plays a critical role in cell differentiation, proliferation, and apoptosis. Dysregulation of Notch signaling has been implicated in the development of several diseases, including cancer. DBZ has been shown to be a potent and selective inhibitor of Notch signaling and has potential applications in scientific research.
Scientific Research Applications
Synthesis and Structural Characterization
A study by El Ashry et al. (2015) focused on the synthesis of alkylated, benzylated, and bromoalkylated benzimidazole-thione derivatives, which intramolecularly heterocyclized to form compounds related to the chemical structure of interest. The synthesized products were characterized using Infra Red, 1H-NMR, 13C-NMR, and Mass spectroscopy, with molecular structures confirmed by X-ray single crystallography (El Ashry et al., 2015).
Antimicrobial Activity
Abdel-Motaal et al. (2020) synthesized benzimidazoles incorporating biologically active heterocycles such as quinoline and thiadiazole, starting from 2-acetylbenzimidazole. The newly synthesized benzimidazoles were evaluated for their antimicrobial activity against various bacterial and fungal strains, with certain derivatives displaying potent inhibitory activity. The mode of action was further explored through docking studies, providing insights into their potential as antibacterial agents (Abdel-Motaal et al., 2020).
Chemical Reactivity and Applications
Acheson and Wallis (1981) investigated the reactions of benzimidazole-2-thione with dimethyl acetylenedicarboxylate (DMAD) in different solvents, leading to fused thiazolidinone and thiazinone derivatives. This study highlighted the chemical reactivity of benzimidazole derivatives and their potential applications in synthesizing novel heterocyclic compounds with diverse structural features (Acheson & Wallis, 1981).
Mechanism of Action
The mechanism of action of this compound is not known without specific biological or pharmacological studies. Compounds containing benzimidazole rings have been found to have various biological activities, including antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity .
Properties
IUPAC Name |
N-(3,4-dihydro-1H-[1,4]thiazino[4,3-a]benzimidazol-8-yl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O2S/c19-15(13-2-1-6-20-13)16-10-3-4-12-11(8-10)17-14-9-21-7-5-18(12)14/h1-4,6,8H,5,7,9H2,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEPIOUCUZMDKDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC2=NC3=C(N21)C=CC(=C3)NC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.